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Abstract

Oxazosulfyl, the first commercialized insecticide from the novel "sulfyl" chemical group,
represents a significant advancement in crop protection.[1][2][3] Developed by Sumitomo
Chemical Co., Ltd., this molecule is characterized by a unique ethylsulfonyl moiety and exhibits
a distinct mode of action as a vesicular acetylcholine transporter (VAChT) inhibitor.[1][4][5][6]
This classifies it under the Insecticide Resistance Action Committee (IRAC) novel code 37.[1][3]
Oxazosulfyl demonstrates a broad spectrum of activity against major rice insect pests,
including those from the orders Coleoptera, Hemiptera, and Lepidoptera.[1][2][3] Notably, it is
highly effective against insect populations that have developed resistance to existing
insecticide classes, positioning it as a critical tool for insecticide resistance management (IRM)
strategies.[1] This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, mode of action, biological efficacy, and key experimental
methodologies related to Oxazosulfyl.

Chemical Structure and Physicochemical Properties

Oxazosulfyl is chemically identified as 2-[3-(ethylsulfonyl)-2-pyridyl]-5-
(trifluoromethylsulfonyl)-1,3-benzoxazole.[2] The core structure features a benzoxazole ring, a
pyridinyl group with an ethylsulfonyl substituent, and a trifluoromethylsulfonyl group, the latter
two contributing to its "sulfyl" designation.
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Table 1: Physicochemical Properties of Oxazosulfyl

Property Value Reference

2-(3-ethylsulfonyl-2-
pyridinyl)-5-

UPAC Name (trifluoromethylsulfonyl)-1,3-
benzoxazole

Molecular Formula C15H11F3N205S2

Molecular Weight 420.4 g/mol

Appearance White crystalline solid [7]

Melting Point 176.8 °C [2]

Vapor Pressure <1.0x 1073 Pa (25 °C) [2]

Solubility in Water 0.189 mg/L (20 °C) [2]

Log P (octanol/water) 3.5 [2]

Mode of Action: Inhibition of Vesicular Acetylcholine
Transporter (VAChT)

Oxazosulfyl's primary mode of action is the inhibition of the vesicular acetylcholine transporter
(VACHT).[4][5][6] VACHT is a crucial protein located in the presynaptic terminal of cholinergic
neurons. Its function is to load acetylcholine (ACh), a key neurotransmitter, into synaptic
vesicles. By inhibiting VAChT, Oxazosulfyl disrupts this loading process, leading to a depletion
of ACh in the vesicles.[5][8] Consequently, upon nerve stimulation, the amount of ACh released
into the synaptic cleft is significantly reduced, impairing cholinergic synaptic transmission.[4][5]
This disruption of nerve signaling results in paralysis and ultimately the death of the insect.[7]

Recent studies have provided strong evidence for this mechanism, demonstrating that
Oxazosulfyl's toxicity to insects is primarily mediated through VAChHT inhibition, rather than its
weaker effects on voltage-gated sodium channels.[4][6]

Caption: Mode of action of Oxazosulfyl at the cholinergic synapse.
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Biological Efficacy

Oxazosulfyl exhibits potent insecticidal activity against a wide array of rice pests. Its efficacy
extends to various developmental stages of target insects.

Table 2: Insecticidal Activity of Oxazosulfyl Against Various Pest Species
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Pest Developme  Assay Efficacy
. Order Reference
Species ntal Stage Method (LCsolLDso)
Nilaparvata
lugens ) 3rd Instar ] )
Hemiptera Foliar Spray 0.41mga./L [3]
(Brown Nymph
Planthopper)
Nilaparvata
lugens ) ] )
Hemiptera Adult Foliar Spray 0.19 mg a.i./L  [3]
(Brown
Planthopper)
Laodelphax
striatellus ] 3rd Instar ] )
Hemiptera Foliar Spray 0.61 mga.i./L  [3]
(Small Brown Nymph
Planthopper)
Sogatella
furcifera
) ] 3rd Instar ] )
(White- Hemiptera Foliar Spray 0.82mga.i./L  [3]
Nymph
backed
Planthopper)
Nephotettix
cincticeps ) 3rd Instar ] 0.092 mg
) Hemiptera Foliar Spray ) [3]
(Green Rice Nymph a.i./L
Leafhopper)
Chilo
suppressalis ) 2nd Instar ) )
) Lepidoptera Foliar Spray 0.20 mg a.i./L  [3]
(Rice Stem Larva
Borer)
Cnaphalocroc
is medinalis ) 2nd Instar ] ]
) Lepidoptera Foliar Spray 0.27 mg a.i./L  [3]
(Rice Larva
Leafroller)
Oulema Coleoptera Adult Topical 0.0040 pg [3]
oryzae (Rice Application a.i./insect
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Leaf Beetle)

Table 3: Efficacy of Oxazosulfyl Against Different Developmental Stages of Nilaparvata lugens

Developmental

Stage Assay Method LCso (mg a.i./L) Reference
1st Instar Nymph Leaf Dipping 0.12 [2]
3rd Instar Nymph Leaf Dipping 0.13 [2]
5th Instar Nymph Leaf Dipping 0.16 [2]
Adult Leaf Dipping 0.19 [2]

Efficacy Against Insecticide-Resistant Strains

A key attribute of Oxazosulfyl is its effectiveness against insect populations resistant to other
classes of insecticides, such as neonicotinoids and fipronil. This lack of cross-resistance is
attributed to its novel mode of action.

Table 4: Cross-Resistance Profile of Oxazosulfyl in Planthoppers
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] Field
Susceptible . .
Pest o . Population Resistance
. Insecticide Strain LCso . Reference
Species . LCso (mg Ratio (RR)
(mg a.i.lL) )
a.i.lL)
Nilaparvata
Oxazosulfyl 0.22 0.42 1.9 [2]
lugens
Imidacloprid 0.23 130 568 [2]
Fipronil 0.018 0.16 9.1 [2]
Sogatella
] Oxazosulfyl 0.99 0.79 0.8 [2]
furcifera
Imidacloprid 0.13 1.4 11 [2]
Fipronil 0.0083 0.59 71 [2]
Laodelphax
] Oxazosulfyl 0.77 0.31 0.4 [2]
striatellus
Imidacloprid 0.26 7.9 30 [2]
Fipronil 0.023 0.38 17 [2]

Experimental Protocols

Insecticidal Activity Assays

The following are generalized protocols for determining the insecticidal efficacy of Oxazosulfyl.
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Caption: General workflow for insecticidal activity assays.
e Foliar Spray Assay:

o Rice seedlings at the 2-3 leaf stage are sprayed with aqueous solutions of Oxazosulfyl at
various concentrations containing a surfactant.

o After air-drying, the treated seedlings are placed in containers.

o Test insects (e.g., planthopper nymphs) are released onto the seedlings.
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o The containers are maintained under controlled conditions (e.g., 25°C, 16L:8D
photoperiod).

o Mortality is assessed at specified time intervals (e.g., 24, 48, 72 hours) after infestation.

o Leaf-Dipping Assay:

[e]

Rice leaves are cut into appropriate lengths and dipped into Oxazosulfyl solutions for a
set duration (e.g., 30 seconds).

[e]

The leaves are air-dried and placed in petri dishes with a moist filter paper.

o

Test insects are introduced into the petri dishes.

[¢]

Incubation and mortality assessment are performed as described for the foliar spray
assay.

» Topical Application Assay:

[¢]

Insects are anesthetized (e.g., with COz).

[e]

A small, precise volume (e.g., 0.2 pL) of an acetone solution of Oxazosulfyl is applied to
the dorsal thorax of each insect using a micro-applicator.

Treated insects are transferred to containers with a food source.

[e]

o

Mortality is recorded after a specified period (e.g., 24 hours).

Cross-Resistance Assay

» Field populations of target pests are collected from areas with a history of insecticide use.
o Susceptible laboratory strains of the same species are used as a reference.

e The LCso values of Oxazosulfyl and other insecticides (e.g., imidacloprid, fipronil) are
determined for both the field and susceptible populations using one of the bioassay methods
described above.
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e The resistance ratio (RR) is calculated as: RR = LCso of the field population / LCso of the
susceptible strain.

Systemic Activity Evaluation

Phosphor Imaging Assay Soil Drench Bioassay
i i 14C -
Application of C Oxazosultyl Soil Drench with Oxazosulfyl
to Soil
Incubation of Rice Seedlings Incubation of Rice Seedlings
Phosphor Imaging Release of Insects onto Plants
Visualization of Translocation Mortality Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Development of the insecticide oxazosulfyl - PMC [pmc.ncbi.nlm.nih.gov]

e 2. Insecticidal activity against rice pest of oxazosulfyl, a novel sulfyl insecticide - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b6190897?utm_src=pdf-body-img
https://www.benchchem.com/product/b6190897?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12405013/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10912969/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10912969/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6190897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. researchgate.net [researchgate.net]

4. Scientists suggest new mechanism of action for oxazosulfyl and "compound A2" - Revista
Cultivar [revistacultivar.com]

5. Scientists suggest new mode of action for pyridine alkylsulfone insecticides - Cultivar
Magazine [revistacultivar.com]

6. A novel class of insecticidal alkylsulfones are potent inhibitors of vesicular acetylcholine
transport - PubMed [pubmed.ncbi.nim.nih.gov]

7. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to Oxazosulfyl: A Novel
"Sulfyl" Group Insecticide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6190897#novel-sulfyl-group-insecticide-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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